N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE

• IUPAC Name: N'-(2,5-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C13H10Cl2N2O2S/c14-8-3-4-10(15)11(6-8)17-13(19)12(18)16-7-9-2-1-5-20-9/h1-6H,7H2,(H,16,18)(H,17,19)
• InChI Key: MXAWFVDNXOPEIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H10Cl2N2O2S
• Molecular Weight: 329.2 g/mol

Description

N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE is a synthetic organic compound characterized by the presence of dichlorophenyl and thienylmethyl groups attached to an ethanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE typically involves the reaction of 2,5-dichlorophenylamine with 2-thienylmethylamine in the presence of an appropriate coupling agent. The reaction is carried out under controlled conditions, often involving solvents such as dichloromethane or tetrahydrofuran, and may require the use of catalysts to facilitate the formation of the ethanediamide linkage.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The process is optimized to minimize waste and reduce production costs, often incorporating advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms on the phenyl ring are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are frequently used.

Substitution: Nucleophiles like sodium methoxide or potassium cyanide are employed under basic conditions.

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines, alcohols

Substitution: Substituted phenyl derivatives

Scientific Research Applications

N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N1-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N~1~-(2,4-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE
• N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-FURANYLMETHYL)ETHANEDIAMIDE
• N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-PYRIDYLMETHYL)ETHANEDIAMIDE

Uniqueness

N~1~-(2,5-DICHLOROPHENYL)-N~2~-(2-THIENYLMETHYL)ETHANEDIAMIDE is unique due to the specific arrangement of its dichlorophenyl and thienylmethyl groups, which confer distinct chemical and biological properties